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Compound of Interest |

Compound Name: Dimethyl 2-methylhexanedioate
CAS No.: 19780-94-0
Cat. No.: B010742
- 7

CAS No: 19780-94-0 | Formula: CoH1604 | Mol.[1][2] Weight: 188.22 g/mol [2][3]

Executive Summary

Dimethyl 2-methylhexanedioate (also known as Dimethyl 2-methyladipate) is a diester
intermediate critical in the synthesis of functionalized polymers and pharmaceutical
pharmacophores. While often categorized as a low-toxicity bulk chemical, its role as a
precursor in high-energy reductions (e.g., with LiAlH4) and its lipophilic nature require specific
handling protocols to prevent ocular injury and ensure reaction integrity. This guide synthesizes
physicochemical data with field-proven safety workflows for laboratory and scale-up
environments.

Physicochemical Profile & Hazard Identification
Chemical Identity & Properties
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Property Specification Relevance to Safety

Spill spread potential; requires

Physical State Colorless to pale yellow liquid )
containment trays.
N ) Low volatility at RT; reduced
Boiling Point ~219.6°C (at 760 mmHq) ) o
inhalation risk unless heated.
Class 11IB Combustible Liquid;
Flash Point >100°C (Estimated) preheating required for

ignition.

) Do not use water for initial spill
B Soluble in ethanol, ether; .
Solubility ] cleanup; use organic
hydrophobic
absorbents.

) Slightly denser than water; will
Density ~1.02 g/cm?3 S ]
sink in aqueous environments.

GHS Hazard Classification

Based on structural analogs (Dimethyl adipate) and vendor safety data, the following GHS
classifications apply:

Warning

H319: Causes serious eye irritation.[4][5]

H302: Harmful if swallowed (Category 4).

H402: Harmful to aquatic life (Acute Category 3).
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Critical Insight: The methyl ester groups are susceptible to hydrolysis. In contact with mucous
membranes or moisture, slow hydrolysis can release methanol and 2-methyladipic acid, leading

to delayed irritation.

Hierarchy of Controls & Personal Protection

Effective safety relies on a redundant system of controls. Do not rely solely on PPE.

Engineering Controls

o Primary Containment: All transfers of >50 mL must be performed in a certified chemical fume

hood operating at face velocities between 80-100 fpm.

 Inert Atmosphere: When used in reduction reactions (e.g., with metal hydrides), the reaction
vessel must be under a positive pressure of Nitrogen or Argon to prevent moisture ingress,
which can cause violent splattering or ester hydrolysis.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended PPE Scientific Rationale

Excellent resistance to
o aliphatic esters.[6] Latex is not
Hands Nitrile Rubber (0.11 mm) _
recommended due to rapid

permeation by methyl esters.

Safety glasses are insufficient.

The lipophilic nature allows the
Eyes Chemical Splash Goggles chemical to adhere to the

cornea, causing prolonged

irritation.

Required only if aerosolization
Respiratory Type A Filter (Organic Vapor) occurs (e.g., during high-shear

mixing or heating >60°C).

Advanced Handling: Synthesis & Reaction Safety

The most hazardous application of Dimethyl 2-methylhexanedioate in drug discovery is its
reduction to 2-methyl-1,6-hexanediol, typically using Lithium Aluminum Hydride (LiAIH4). This
workflow introduces risks far exceeding the ester itself.

Protocol: LiAlH4 Reduction Safety

Context: This reaction is exothermic and generates hydrogen gas. The ester must be
anhydrous to prevent "runaway" hydrogen evolution upon contact with the hydride.

Step-by-Step Workflow:

« Drying: Dry the Dimethyl 2-methylhexanedioate over activated molecular sieves (3A) for
12 hours prior to use. Water content must be <0.05%.

o Addition: Add the ester solution dropwise to the LiAlH4 suspension at 0°C. Never add the
solid hydride to the liquid ester, as local heating can cause flash boiling of the solvent
(THF/Ether).

¢ Quenching (Fieser Method): Upon completion, quench carefully:
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[e]

1 mL Water per gram of LiAlHa.

1 mL 15% NaOH solution.

o

3 mL Water.

[¢]

[¢]

Reasoning: This forms a granular precipitate of aluminum salts that is easy to filter,
avoiding the formation of a gelatinous emulsion that traps the product.

Visualization: Safe Synthesis Workflow

The following diagram illustrates the critical control points (CCPs) during the reduction process.
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Start: Dimethyl 2-methylhexanedioate

Setup: Flame-dried Glassware
Inert Gas (N2/Ar)

Reaction: Dropwise Addition
Temp < 5°C (Ice Bath)

Workup: Filtration & Extraction

Click to download full resolution via product page
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Figure 1: Synthesis workflow emphasizing Critical Control Points (CCP) for moisture control
and exothermic quenching.

Emergency Response Protocols
Ocular Exposure (High Priority)

Due to the ester's ability to penetrate lipid layers:
o Immediate Flush: Irrigate eyes with lukewarm water or saline for at least 15 minutes.
o Lid Retraction: Manually lift eyelids to ensure irrigation of the cul-de-sac.

o Medical Review: Seek ophthalmological evaluation immediately. Do not apply neutralizing
agents.

Spill Management Logic

Scenario: 1 Liter bottle breakage in the lab.

Evacuate & Ventilate: Clear the immediate area.

Ignition Control: Remove heat sources (Flash point is high, but caution is mandatory).

Containment: Do not use water. Use vermiculite or sand to dike the spill.

Cleanup: Absorb liquid with polypropylene pads. Clean surface with a detergent solution to
emulsify residual oily film.

<100 mL
(Wipe with Pads)

. — T Dispose as
Spill Detected Assess Volume Chemical Waste
T lome Y
(Dike & Absorb)

Click to download full resolution via product page

Figure 2: Decision matrix for spill response based on volume.
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Storage and Stability

» Shelf Life: 24 months if stored correctly.
o Conditions: Store under nitrogen in a cool, dry place.
e Incompatibilities:
o Strong Oxidizers: Risk of fire.[4][7]
o Strong Acids/Bases: Promotes rapid hydrolysis to adipic acid derivatives and methanol.

o Moisture: Slow hydrolysis over time increases acidity and pressure in sealed containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety and Handling of Dimethyl 2-
methylhexanedioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b010742#dimethyl-2-methylhexanedioate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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